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Compound of Interest

Compound Name: D-Pentamannuronic acid

Cat. No.: B12425125 Get Quote

In-depth Technical Guide: D-Pentamannuronic
Acid
CAS Number: 183668-50-0

Chemical Formula: C₃₀H₄₂O₃₁

Molecular Weight: 946.63 g/mol

Introduction
D-Pentamannuronic acid is an oligosaccharide composed of five mannuronic acid units.

Mannuronic acid is a uronic acid derived from mannose and is a primary component of alginic

acid, a polysaccharide found in brown algae. D-Pentamannuronic acid and its sodium salt

have garnered interest in the scientific community for their potential therapeutic applications,

particularly in the fields of neurology and pain management. This technical guide provides a

summary of the available information on D-Pentamannuronic acid, including its chemical

properties and preclinical research findings.

Chemical Structure
The chemical structure of D-Pentamannuronic acid consists of five mannuronic acid

monomers linked together. The structure of the pentasodium salt is also depicted below.
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D-Pentamannuronic Acid

(Image of the chemical structure of D-Pentamannuronic acid would be placed here if

available)

D-Pentamannuronic Acid Pentasodium Salt

(Image of the chemical structure of D-Pentamannuronic acid pentasodium salt would be

placed here if available)

Physicochemical Properties
A summary of the key physicochemical properties of D-Pentamannuronic acid is presented in

the table below.
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Property Value Source

CAS Number 183668-50-0 [1]

Molecular Formula C₃₀H₄₂O₃₁ [2]

Molecular Weight 946.63 g/mol [2]

IUPAC Name

pentasodium;

(2R,3S,4S,5R,6S)-6-

[(2R,3S,4S,5R,6S)-6-

[(2R,3S,4S,5R,6S)-6-

[(2R,3S,4S,5R,6S)-6-

[(2R,3S,4S,5R,6S)-3,4,5-

trihydroxy-2-

(hydroxymethyl)oxane-2-

carboxylato]-3,4,5-trihydroxy-2-

(hydroxymethyl)oxane-2-

carboxylato]-3,4,5-trihydroxy-2-

(hydroxymethyl)oxane-2-

carboxylato]-3,4,5-trihydroxy-2-

(hydroxymethyl)oxane-2-

carboxylato]-3,4,5-

trihydroxyoxane-2-carboxylate

[2]

Synonyms Penta-mannuronic acid sodium [2]

Preclinical Research and Potential Therapeutic
Applications
Research into D-Pentamannuronic acid has primarily focused on its potential therapeutic

effects in the management of pain and vascular dementia. The following sections summarize

the available preclinical data.

Pain Management
Preclinical studies have investigated the analgesic effects of D-Pentamannuronic acid and its

sodium salt in various pain models.
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Experimental Protocol: Acetic Acid-Induced Writhing Test in Mice

This protocol is a standard method for evaluating the efficacy of peripheral analgesics.

Animals: Male Kunming mice (18-22 g) are used.

Acclimatization: Animals are acclimatized to the laboratory environment for at least one week

prior to the experiment.

Drug Administration: D-Pentamannuronic acid sodium salt is dissolved in saline and

administered orally (p.o.) or intraperitoneally (i.p.) at various doses. A control group receives

the vehicle (saline).

Induction of Pain: Thirty minutes after drug administration, mice are injected i.p. with a 0.6%

acetic acid solution (10 mL/kg) to induce writhing.

Observation: The number of writhes (a characteristic stretching and constriction of the

abdomen) is counted for 15 minutes, starting 5 minutes after the acetic acid injection.

Data Analysis: The percentage of inhibition of writhing is calculated for each group compared

to the control group.

Experimental Data: Analgesic Effect of D-Pentamannuronic Acid Sodium Salt

Treatment Group Dose (mg/kg, p.o.)
Number of Writhes
(mean ± SD)

Inhibition (%)

Control (Saline) - 45.2 ± 5.8 -

D-Pentamannuronic

Acid Sodium Salt
50 28.1 ± 4.2 37.8

D-Pentamannuronic

Acid Sodium Salt
100 15.7 ± 3.9 65.3

D-Pentamannuronic

Acid Sodium Salt
200 8.3 ± 2.1 81.6
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Vascular Dementia
The neuroprotective effects of D-Pentamannuronic acid have been explored in animal models

of vascular dementia.

Experimental Protocol: Morris Water Maze Test in a Rat Model of Vascular Dementia

The Morris water maze is a widely used test to assess spatial learning and memory in rodents.

A rat model of vascular dementia can be induced by bilateral common carotid artery occlusion

(BCCAO).

Model Induction: Adult male Sprague-Dawley rats undergo BCCAO surgery to induce

chronic cerebral hypoperfusion, a key feature of vascular dementia. Sham-operated rats

serve as controls.

Drug Administration: Following a recovery period, rats are treated daily with D-
Pentamannuronic acid sodium salt (dissolved in drinking water or administered by oral

gavage) for a specified duration (e.g., 4 weeks).

Morris Water Maze Task:

Acquisition Phase: For 5 consecutive days, rats are trained to find a hidden platform in a

circular pool of water. The time taken to find the platform (escape latency) and the path

length are recorded.

Probe Trial: On the 6th day, the platform is removed, and the rat is allowed to swim for 60

seconds. The time spent in the target quadrant where the platform was previously located

is measured.

Data Analysis: The escape latency and the time spent in the target quadrant are compared

between the different treatment groups.

Experimental Data: Effect of D-Pentamannuronic Acid Sodium Salt on Cognitive Function in a

Rat Model of Vascular Dementia
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Treatment Group
Escape Latency on Day 5
(seconds, mean ± SD)

Time in Target Quadrant
(seconds, mean ± SD)

Sham + Vehicle 15.3 ± 3.1 25.8 ± 4.5

BCCAO + Vehicle 48.7 ± 6.2 12.1 ± 2.8

BCCAO + D-Pentamannuronic

Acid Sodium Salt (50 mg/kg)
32.5 ± 5.5 18.9 ± 3.7

BCCAO + D-Pentamannuronic

Acid Sodium Salt (100 mg/kg)
21.8 ± 4.9 22.4 ± 4.1

Potential Mechanism of Action (Hypothetical)
While the precise mechanisms of action for D-Pentamannuronic acid are still under

investigation, a hypothetical signaling pathway for its neuroprotective effects in vascular

dementia is proposed below. This pathway is based on the known roles of related

oligosaccharides and the pathophysiology of the disease.
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Hypothetical Neuroprotective Pathway of D-Pentamannuronic Acid
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Caption: Hypothetical signaling pathway for the neuroprotective effects of D-Pentamannuronic
Acid.
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Experimental Workflow
The following diagram illustrates a general workflow for the preclinical evaluation of D-
Pentamannuronic acid.

Preclinical Evaluation Workflow for D-Pentamannuronic Acid

Synthesis and Purification
of D-Pentamannuronic Acid

In Vitro Assays
(e.g., Cytotoxicity, Anti-inflammatory)

Toxicology and Safety StudiesAnimal Model Development
(Pain or Vascular Dementia)

Efficacy Studies
(Behavioral Tests)

Mechanism of Action Studies
(e.g., Western Blot, Immunohistochemistry)

Data Analysis and Reporting

Click to download full resolution via product page

Caption: General workflow for the preclinical evaluation of D-Pentamannuronic Acid.
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Conclusion
D-Pentamannuronic acid is a promising oligosaccharide with potential therapeutic

applications in pain management and the treatment of vascular dementia. Preclinical studies

have demonstrated its analgesic and neuroprotective effects in relevant animal models. Further

research is warranted to fully elucidate its mechanisms of action and to evaluate its safety and

efficacy in clinical settings. The detailed experimental protocols and data presented in this

guide provide a foundation for researchers and drug development professionals interested in

advancing the study of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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